9-methyl-9H-[1,2,4]triazolo[4,3-a]benzimidazole-3-thiol

• IUPAC Name: 4-methyl-2H-[1,2,4]triazolo[4,3-a]benzimidazole-1-thione
• InChI: InChI=1S/C9H8N4S/c1-12-6-4-2-3-5-7(6)13-8(12)10-11-9(13)14/h2-5H,1H3,(H,11,14)
• InChI Key: KKRXWMLLDAIWCO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N3C1=NNC3=S
• Molecular Formula: C9H8N4S
• Molecular Weight: 204.25 g/mol

Description

“9-methyl-9H-[1,2,4]triazolo[4,3-a]benzimidazole-3-thiol” is a chemical compound with the molecular formula C9H8N4S. It is a member of the triazole family, which are nitrogenous heterocyclic compounds. Triazoles are known for their ability to bind with a variety of enzymes and receptors in biological systems, showing versatile biological activities.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a triazole ring fused with a benzimidazole ring, with a thiol and a methyl group attached. The triazole ring is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular formula (C9H8N4S), average mass (204.252 Da), and monoisotopic mass (204.046967 Da).

Scientific Research Applications

• Antimicrobial Activity : Several studies have synthesized derivatives of benzimidazole and tested them for antimicrobial properties. One study synthesized 4H-1,2,4-triazole, 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole and 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives of 1H-benzimidazole and found moderate antimicrobial activity in vitro (Habib et al., 1997). Another study synthesized fluorine-containing 9H-1,2,4-triazolo[4,3-a]benzimidazoles, which showed enhanced antibacterial and antifungal activities compared to their non-fluorinated analogues (Joshi et al., 1990).

• Pesticidal Activity : The fluorine-containing derivatives of 9H-1,2,4-triazolo[4,3-a]benzimidazoles also demonstrated pesticidal activities, with some derivatives showing 100% control of certain grass weeds under pre-emergent conditions (Joshi et al., 1990).

• Corrosion Inhibition : In a study examining the corrosion inhibition performance of benzimidazole derivatives for mild steel in HCl, it was found that these inhibitors increased in efficiency with concentration. The study included compounds such as 4-(phenyl)-5-[(2-methyl-1H-benzimidazol-1-yl)methyl]-4H-1,2,4-triazole-3-thiol, indicating their potential application in corrosion inhibition (Yadav et al., 2013).

Future Directions

Triazoles have been the focus of renewed interest among organic and medicinal chemists due to their structural characteristics and versatile biological activities. Future research could focus on exploring the synthesis, biological activities, and potential applications of “9-methyl-9H-[1,2,4]triazolo[4,3-a]benzimidazole-3-thiol” and its derivatives.